2-dimethylaminoethyl N-phenylcarbamate

• CAS No.: 3738-98-5
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 2-(dimethylamino)ethyl N-phenylcarbamate
• InChI: InChI=1S/C11H16N2O2/c1-13(2)8-9-15-11(14)12-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,12,14)
• InChI Key: JFAUJCHETQAADB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC(=O)NC1=CC=CC=C1

Description

2-dimethylaminoethyl N-phenylcarbamate is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

With cooling, 128 g of phenyl isocyanate are added dropwise to 96 g of dimethylaminoethanol at 60°-70° C. in the course of 45 minutes. After a further 30 minutes at 65° C., low boiling constituents are removed at a pressure of 0.02 torr and a bath temperature of 90° C. The residue (218.4 g=97.6%) is a light yellow fluid and consists substantialy of the above ester. Titration: 1 equivalent=208.4 g (theory 208.2). IR spectrum 3320 cm-1NH, 1720 cm-1C=O; no bands between 2000 and 2500 cm-1, i.e. isocyanate is no longer present. Small amounts of 5-10 g can be distilled in a bulb tube at 135° C./0.015 torr; larger amounts decompose no distillation.